Cas no 666714-66-5 (1,3-Dibromo-5-chloro-1,3,5-triazinane-2,4,6-trione)

• Product Name: 1,3-Dibromo-5-chloro-1,3,5-triazinane-2,4,6-trione
• CAS No: 666714-66-5
• MF: C₃Br₂ClN₃O₃
• MW: 321.31139755249
• CID: 2796214
• PubChem ID: 22572134
• Update Time: 2025-04-21

1,3-Dibromo-5-chloro-1,3,5-triazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-chloro-1,3,5-triazinane-2,4,6-trione
• 666714-66-5
• DTXSID10626614
• SCHEMBL2275835

• Inchi： 1S/C3Br2ClN3O3/c4-7-1(10)8(5)3(12)9(6)2(7)11
• InChI Key： HTNYYTAUFFTKBH-UHFFFAOYSA-N
• SMILES： BrN1C(N(C(N(C1=O)Br)=O)Cl)=O

Computed Properties

• Exact Mass: 320.79744Da
• Monoisotopic Mass: 318.79949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.9Ų